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Compound of Interest

Compound Name: N-Ethyl-4-hydroxypiperidine

Cat. No.: B1294979

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available data on the melting and
boiling points of 1-ethylpiperidin-4-ol. Due to a lack of experimentally determined values in
readily available scientific literature and databases, this guide presents computed data for 1-
ethylpiperidin-4-ol alongside experimental data for the closely related compound, 1-ethyl-4-
piperidone, for comparative purposes. Furthermore, this guide outlines the standard
experimental protocols for determining the melting and boiling points of organic compounds.

Data Presentation: Physicochemical Properties

The following table summarizes the available quantitative data for 1-ethylpiperidin-4-ol and the
related compound 1-ethyl-4-piperidone. It is crucial to note that the data for 1-ethylpiperidin-4-ol
are computational estimations and have not been experimentally verified.
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Molecular CAS Melting Boiling
Compound . . Data Type
Formula Number Point (°C) Point (°C)
1-
Ethylpiperidin ~ C7H1sNO 3518-83-0 Not Available Not Available Experimental
-4-ol

Not Available Not Available ~ Computed[1]

1-Ethyl-4- _ 46-48 (at 1 ,
o C7HisNO 3612-18-8 Not Available Experimental
piperidone mmHgQ)

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
melting and boiling points for organic compounds.

Melting Point Determination

The melting point of a solid organic compound is the temperature at which it transitions from a
solid to a liquid phase. This physical property is a crucial indicator of purity.

Methodology:

o Sample Preparation: A small, finely powdered sample of the crystalline solid is packed into a
thin-walled capillary tube, sealed at one end.

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block or an oil bath and a calibrated thermometer or an electronic temperature

Sensor.

o Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample, the heating medium, and the thermometer.

o Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the last crystal melts (the completion of melting) are recorded.
This range is reported as the melting point.
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o Purity Assessment: A sharp melting point range (typically 0.5-1 °C) is indicative of a pure
compound, whereas a broad melting point range suggests the presence of impurities.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Methodology:

Sample Preparation: A small volume of the liquid is placed in a small test tube or a fusion
tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.

e Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a
suitable apparatus, such as a Thiele tube or a boiling point apparatus, containing a high-
boiling liquid (e.g., mineral oil or silicone oil).

o Heating and Observation: The apparatus is heated gently. As the temperature rises, a stream
of bubbles will emerge from the open end of the inverted capillary tube.

e Boiling Point Reading: The heat is removed, and the liquid is allowed to cool slowly. The
temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for determining the melting
and boiling points of a chemical compound.
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Chemical Compound

Melting Point Determination Boiling Point Determination

Sample Preparation:
Finely powder solid and pack into capillary tube

Sample Preparation:
Place liquid in test tube with inverted capillary

Apparatus Setup:
Place capillary in melting point apparatus with thermometer

Apparatus Setup:
Attach to thermometer and place in heating bath

Controlled Heating:
Heat slowly (1-2 °C/min)

Heating:
Heat gently until a steady stream of bubbles emerges

Observation:
Record temperature range from first liquid drop to complete melting

Cooling and Observation:
Remove heat and record temperature when liquid enters capillary

Click to download full resolution via product page

Caption: Experimental workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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